Cas no 53681-51-9 (6-amino-1-benzyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-benzyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 53681-51-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD03480188
• CID: 1032407
• PubChem ID: 1649246
• Update Time: 2025-06-08

6-amino-1-benzyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-benzyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-AMINO-1-BENZYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE
• 6-amino-1-benzyl-3-methyl uracil
• AC1LV5U3
• AC1Q3XPK
• CC-PMLSC-DMA-P136
• CTK4J8595
• SBB042546
• 6-amino-1-benzyl-3-methylpyrimidine-2,4-dione
• 6-amino-1-benzyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SMR000209007
• MLS000889039
• cid_1649246
• BDBM35461
• 1-Benzyl-3-methyl-6-aminouracil
• HMS3342B02
• HMS2205M22
• HMS1723L09
• 7662AB
• 6-amino-1-benzyl-3-methyl uracil; 6-Amino-1-benzyl-3-methyl-1H-pyrimidine-2,4-dione; CC-PMLSC-DMA-P136
• SR-01000034135
• MFCD03480188
• SDCCGMLS-0091907.P001
• DTXSID80364697
• EN300-02902
• SR-01000034135-1
• Z56839989
• 53681-51-9
• CHEMBL1325965
• CCG-295194
• DB-350312
• SB60541
• C75515
• AKOS000115979
• NCGC00142314-01
• DS-6585
• 6-amino-3-methyl-1-(phenylmethyl)pyrimidine-2,4-dione
• 6-amino-1-benzyl-3-methyl-pyrimidine-2,4-quinone
• CS-0132156
• 6-azanyl-3-methyl-1-(phenylmethyl)pyrimidine-2,4-dione

• MDL： MFCD03480188
• Inchi： 1S/C12H13N3O2/c1-14-11(16)7-10(13)15(12(14)17)8-9-5-3-2-4-6-9/h2-7H,8,13H2,1H3
• InChI Key： KXLNUNZSPLVKFM-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(N)N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.10089
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 0.4

Experimental Properties

• PSA: 66.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-amino-1-benzyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Amino-1-Benzyl-3-Methyl-Tetrahydropyrimidine-2,4-Dione (CAS No: 53681-51-9)

6-Amino-1-benzyl-3-methyl-tetrahydropyrimidine-2,4-dione, commonly referred to by its CAS number 53681-51-9, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The benzyl group attached to the pyrimidine ring plays a crucial role in enhancing the compound's stability and bioavailability. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. Its methyl substituent further modulates the compound's reactivity and selectivity in various chemical reactions.

The synthesis of 6-amino-substituted tetrahydropyrimidines has been an area of intense research due to their versatile applications. A study published in 2023 demonstrated an efficient one-pot synthesis method for this compound using microwave-assisted techniques, which significantly reduced reaction time while maintaining high yields. This advancement has opened new avenues for large-scale production and subsequent pharmacological evaluations.

In terms of biological activity, CAS No: 53681-51-9 has shown promising results in inhibiting key enzymes involved in viral replication. For instance, a recent investigation revealed its potential as an inhibitor of the main protease (Mpro) of SARS-CoV-2, making it a candidate for antiviral drug development against COVID-19 variants. Furthermore, its ability to modulate cellular signaling pathways has positioned it as a valuable tool in cancer research.

The structural versatility of this compound also makes it an attractive candidate for exploring its role in neurodegenerative diseases. A 2023 study reported that derivatives of this compound exhibit neuroprotective effects by scavenging reactive oxygen species and reducing inflammation in neuronal cells. These findings underscore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, the compound has garnered attention for its role in chemical biology studies. Researchers have employed it as a probe to study protein-ligand interactions and enzyme kinetics at the molecular level. Its ability to bind selectively to certain proteins has provided insights into the mechanisms underlying various pathological processes.

The growing interest in green chemistry has also influenced the synthesis and application of this compound. Recent efforts have focused on developing environmentally friendly methods for its production, including the use of biocatalysts and solvent-free reaction conditions. These sustainable approaches align with global initiatives to reduce ecological footprints while advancing drug discovery.

In conclusion, 6-amino-1-benzyl-3-methyl-tetrahydropyrimidine-2,4-dione (CAS No: 53681-51-9) stands out as a multifaceted compound with significant implications across diverse fields of science and medicine. Its unique chemical properties, coupled with recent advancements in synthesis and biological applications, continue to drive innovative research and development.